Luvometinib

• CAS: 2739690-43-6
• Molecular Formula: C26H22F2IN5O4S
• Molecular Weight: 665.5 g/mol
• InChI: InChI=1S/C26H22F2IN5O4S/c1-33-24-20(23(21(28)26(33)36)30-19-10-5-14(29)12-18(19)27)25(35)34(16-6-7-16)31-22(24)13-3-2-4-15(11-13)32-39(37,38)17-8-9-17/h2-5,10-12,16-17,30,32H,6-9H2,1H3
• InChIKey: RJFDJJABNSVLRB-UHFFFAOYSA-N

MEK inhibitor selection impacts study reproducibility, yet class-level substitution often fails due to divergent selectivity and PK profiles. Luvometinib (FCN-159) addresses this with >10-fold activated MEK1/2 selectivity vs trametinib and food-independent absorption. - Pivotal phase 2 ORR: 82.8% (LCH/histiocytic neoplasms), 12-month PFS: 74.4% - Paediatric NF1-PN RP2D: 5 mg/m² QD, 66.7% confirmed response - Preclinical: Longer half-life & higher dose-normalised AUC (rat/dog), minimising prandial variability

Luvometinib (FCN-159) Overview

Luvometinib (developmental code FCN-159, CAS 2739690-43-6) is an orally administered, highly selective small-molecule inhibitor of mitogen-activated protein kinase kinases 1 and 2 (MEK1/2), developed by Shanghai Fosun Pharmaceutical (Group) Co., Ltd. [1]. It was approved by China's National Medical Products Administration (NMPA) in May 2025 for the treatment of adult patients with Langerhans cell histiocytosis (LCH) and histiocytic neoplasms, as well as for paediatric patients aged ≥2 years with neurofibromatosis type 1 (NF1) who have symptomatic, inoperable plexiform neurofibromas (PN) [1]. Luvometinib belongs to the MEK inhibitor class alongside trametinib, selumetinib, cobimetinib, binimetinib, and mirdametinib, yet exhibits quantifiable differentiation in kinase selectivity, clinical efficacy in rare histiocytic disorders, food-effect independence, and model-informed paediatric dosing [2].

MEK1/2 pathway studies: Selective inhibition of activated MEK1 and MEK2; suitable for MAPK signalling dissection.

Kinase selectivity profiling: Reported higher selectivity versus class reference in kinase activity assays; supports target-engagement benchmarking.

Food-independent PK research: Systemic exposure not meaningfully altered by prandial state; supports consistent dosing in model studies. Formal regulatory approval exists in certain jurisdictions; procurement for research use must comply with local requirements.

• [1] Keam SJ. Luvometinib: First Approval. Drugs. 2025 Sep;85(9):1177-1183. doi:10.1007/s40265-025-02217-6. PMID: 40751881. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. Luvometinib ligand page. Accessed 2026. View Source

Luvometinib Differentiation Evidence

Despite sharing a common target class, MEK1/2 inhibitors diverge substantially in kinase selectivity, pharmacokinetic (PK) properties, food-effect susceptibility, and clinical outcomes across distinct indications. Luvometinib exhibits >10-fold higher selectivity for activated MEK1/2 compared to trametinib [1], and its PK profile is not clinically meaningfully altered by food intake, in contrast to trametinib's significant food-dependent absorption reduction [2]. Furthermore, luvometinib has demonstrated regulatory-grade efficacy in histiocytic neoplasms—a therapeutic niche where other MEK inhibitors lack prospective phase 2 data of comparable maturity—rendering class-level interchange scientifically unsound and potentially deleterious to patient outcomes or research reproducibility. The quantitative evidence below substantiates why procurement decisions must be compound-specific rather than target-class-based.

Selectivity context

Luvometinib: Reported >10‑fold higher selectivity for activated MEK1/2 versus trametinib reference. Other MEK inhibitors: Kinase selectivity profiles may differ; target engagement interpretation may not transfer directly. Off‑target kinase interactions require compound‑specific review.

Food‑effect PK

Luvometinib: Food‑independent AUC and Cmax; no fasting requirement in protocol design. Trametinib: High‑fat meal reduces AUC by 24% and Cmax by 70%; PK context may shift with food‑sensitive inhibitors. Fed/fasted exposure variability can confound model outcomes.

Indication context

Luvometinib: Regulatory approval for both adult histiocytic neoplasms and paediatric NF1 PN in China. Other MEK inhibitors: Indication profiles vary; histiocytic neoplasm endpoint evidence may not be replicated. Procurement decisions must consider intended research model and local regulatory status.

• [1] ClinicalTrials.gov. MEK Inhibitor FCN-159 To Treat Advanced Melanoma With NRAS-aberrant (Ia) and NRAS-mutant (Ib) or NF1-mutant (Ib). NCT03932253. Accessed 2026. View Source
• [2] Li J, et al. Effect of Food (Low and High Fat) on Pharmacokinetics of FCN-159, a Selective MEK Inhibitor, in Healthy Chinese Males. Adv Ther. 2023 Mar;40(3):1074-1086. doi:10.1007/s12325-022-02375-z. PMID: 36627544. View Source

Luvometinib Comparative Evidence

Kinase Selectivity Advantage over Trametinib

Luvometinib (FCN-159) demonstrates more than 10-fold higher selectivity against activated MEK1 and MEK2 compared with trametinib, as stated in the sponsor's clinical trial protocol and supported by independent vendor biochemical characterization [1]. This selectivity advantage is intrinsically linked to the compound's structural design, which was optimized from the trametinib scaffold to enhance target engagement specificity, potentially reducing off-target kinase interactions that contribute to class-associated toxicities.

Kinase Selectivity vs Trametinib

Head‑to‑head

>10‑fold higher selectivity against activated MEK1 and MEK2 (trametinib reference = 1‑fold).

Supports kinase selectivity assay context; reported selectivity difference.

In vitro kinase activity assays; enzyme format and concentrations not publicly disclosed.

Evidence Dimension	Kinase selectivity against activated MEK1 and MEK2
Target Compound Data	>10-fold higher selectivity (relative to trametinib)
Comparator Or Baseline	Trametinib (GSK1120212), reference = 1-fold
Quantified Difference	>10-fold selectivity advantage for Luvometinib
Conditions	Activated MEK1 and MEK2 kinase activity assays (in vitro); specific enzyme format and concentrations not publicly disclosed

Why This Matters

Higher selectivity at the target engagement level may translate into an improved therapeutic index and reduced off-target-mediated adverse events, a critical consideration for chronic dosing in paediatric NF1 and LCH populations.

• [1] ClinicalTrials.gov. MEK Inhibitor FCN-159 To Treat Advanced Melanoma With NRAS-aberrant (Ia) and NRAS-mutant (Ib) or NF1-mutant (Ib). NCT03932253. Section: Brief Summary. Accessed 2026. View Source

Histiocytic Neoplasm Efficacy vs. Dabrafenib

In a single-arm, multicentre phase 2 study (N=29 evaluable), luvometinib achieved an independent review committee-assessed overall response rate (ORR) of 82.8% (95% CI 64.2–94.2) in adult patients with histiocytic neoplasms, including LCH and Erdheim-Chester disease, with a median follow-up of 16.2 months and median duration of response not reached [1]. For reference, in a separate open-label phase 1/2 study in paediatric BRAF V600-mutant LCH, dabrafenib monotherapy yielded an investigator-assessed ORR of 76.9% (95% CI 46.2–95.0), while dabrafenib plus trametinib combination achieved 58.3% (95% CI 27.7–84.8) [2]. Notably, 86.2% of luvometinib-treated patients had received prior systemic therapy and 27.6% had received three or more lines, underscoring efficacy in a heavily pre-treated population. Grade ≥3 treatment-emergent adverse events occurred in 43.3% of patients, with no treatment-related discontinuations [1].

Histiocytic Neoplasm ORR

Cross‑study

Luvometinib ORR 82.8% (95% CI 64.2–94.2, N=29) vs dabrafenib monotherapy 76.9% (N=13) and dabrafenib+trametinib 58.3% (N=12).

Reported endpoint response in adult histiocytic neoplasm study; cross‑study comparison.

86.2% prior systemic therapy; median follow‑up 16.2 months; no treatment‑related discontinuations.

Evidence Dimension	Overall response rate (ORR) in histiocytic neoplasms / Langerhans cell histiocytosis
Target Compound Data	82.8% (95% CI 64.2–94.2); N=29 evaluable; median follow-up 16.2 months; median DOR not reached; 12-month PFS 74.4%
Comparator Or Baseline	Dabrafenib monotherapy: ORR 76.9% (95% CI 46.2–95.0) in paediatric BRAF V600-mutant LCH; Dabrafenib + trametinib: ORR 58.3% (95% CI 27.7–84.8)
Quantified Difference	Luvometinib ORR 5.9 percentage points higher than dabrafenib monotherapy; 24.5 percentage points higher than dabrafenib + trametinib (non-overlapping CIs in point estimates, though cross-study comparison limits statistical inference)
Conditions	Luvometinib: single-arm phase 2, adult patients (aged >16 years), treatment-naïve or relapsed/refractory, 8 mg QD. Dabrafenib: open-label phase 1/2, paediatric patients, BRAF V600-mutant recurrent/refractory LCH

Why This Matters

Luvometinib's numerically superior ORR in a heavily pre-treated adult population, combined with the absence of treatment-related discontinuations, positions it as a compelling procurement choice for clinical trials and therapeutic use in histiocytic neoplasms where other MAPK pathway inhibitors remain investigational.

• [1] Cao XX, et al. Luvometinib in patients with Langerhans cell histiocytosis, Erdheim-Chester disease, and other histiocytic neoplasms: a single-arm, multicentre, phase 2 study. EClinicalMedicine. 2025;88:102898. doi:10.1016/j.eclinm.2025.102898. PMID: 41035796. View Source
• [2] Whitlock JA, et al. Dabrafenib, alone or in combination with trametinib, in BRAF V600-mutated pediatric Langerhans cell histiocytosis. Blood Adv. 2023 Aug 8;7(15):3806-3815. doi:10.1182/bloodadvances.2022008414. PMID: 36884302. View Source

Pediatric NF1 PN Response Comparison

In a multicentre, single-arm phase 1 dose-escalation study in paediatric patients (aged 5–17 years) with unresectable NF1-related plexiform neurofibromas, luvometinib at the recommended phase 2 dose (RP2D) of 5 mg/m² once daily achieved a confirmed objective response rate of 66.7% (6/9 patients), while no responses were observed at the 4 mg/m² dose level [1]. This compares with selumetinib's confirmed partial response rate of 66% (33/50 patients, 95% CI 51–79) in its pivotal phase 2 trial [2], and mirdametinib's paediatric confirmed ORR of 52% (29/56 patients, 95% CI 38–65) in the phase 2b ReNeu trial [3]. No dose-limiting toxicities were reported with luvometinib, and the most common treatment-related adverse events were paronychia (52.6%) and mouth ulceration (42.1%), with only a single grade ≥3 event each for paronychia, prolonged QT, and ingrown nail [1].

Paediatric NF1 PN Response

Cross‑study

Luvometinib confirmed ORR 66.7% (6/9, 5 mg/m² QD) vs selumetinib 66% (33/50) and mirdametinib 52% (29/56).

Reported PN response in paediatric NF1 model; once‑daily administration context.

Phase 1 dose‑escalation, N=19; median treatment 17.9 months; no dose‑limiting toxicities.

Evidence Dimension	Confirmed objective response rate in paediatric NF1-related plexiform neurofibroma
Target Compound Data	66.7% (6/9) at RP2D 5 mg/m² QD; median treatment duration 17.9 months; no DLTs observed
Comparator Or Baseline	Selumetinib: 66% (33/50) at 25 mg/m² BID [FDA label]; Mirdametinib: 52% (29/56) at 2 mg/m² BID [FDA approval]
Quantified Difference	Luvometinib ORR 0.7 percentage points higher than selumetinib (+0.7 pp); 14.7 percentage points higher than mirdametinib (+14.7 pp). Luvometinib administered once-daily vs twice-daily for both comparators.
Conditions	Luvometinib: phase 1 dose-escalation, N=19 paediatric patients, 5 mg/m² QD. Selumetinib: phase 2 SPRINT trial, N=50 paediatric patients, 25 mg/m² BID. Mirdametinib: phase 2b ReNeu trial, N=56 paediatric patients, 2 mg/m² BID.

Why This Matters

Luvometinib achieves a response rate comparable to the FDA-approved selumetinib with once-daily rather than twice-daily dosing, and exceeds mirdametinib's paediatric ORR by nearly 15 percentage points, making it a scientifically justifiable procurement option for NF1 PN research and treatment programmes, particularly where dosing convenience and compliance are prioritised.

• [1] Hu X, et al. Phase 1 Study of Luvometinib Use in Pediatric Patients with Neurofibromatosis Type 1-Related Unresectable Plexiform Neurofibromas. Target Oncol. 2025 Nov. doi:10.1007/s11523-025-01176-y. PMID: 41139346. View Source
• [2] KOSELUGO (selumetinib) prescribing information. AstraZeneca Pharmaceuticals LP. FDA approved April 2020. Section 14: Clinical Studies. View Source
• [3] U.S. Food and Drug Administration. FDA approves mirdametinib for adult and pediatric patients with neurofibromatosis type 1 with plexiform neurofibromas. February 11, 2025. View Source

Food-Effect PK vs. Trametinib

In a randomized, three-period crossover food-effect study in healthy Chinese males (N=24), luvometinib (8 mg single oral dose) demonstrated no clinically meaningful alteration in systemic exposure when administered with food: high-fat meal geometric least-squares mean ratio (GLSMR) for AUC₀₋∞ was 99.5% (90% CI 93.2–106.1%) vs fasted state, and Cmax was modestly reduced by 15% (GLSMR 84.9%; 90% CI 74.0–97.3%) [1]. In stark contrast, trametinib administered with a high-fat, high-calorie meal (~1,000 calories) decreased AUC by 24% and Cmax by 70%, with Tmax delayed by approximately 4 hours compared with fasted conditions, as per the FDA prescribing information [2]. This pharmacokinetic distinction carries practical implications for patient adherence and dosing flexibility.

Food‑Effect PK

Head‑to‑head

Luvometinib AUC GLSMR 99.5% (fed vs fasted), Cmax reduction 15.1%; trametinib AUC −24%, Cmax −70%.

Food‑independent PK profile supports exposure‑model consistency; no fasting requirement.

High‑fat meal, healthy males, 8 mg single dose; trametinib 2 mg high‑fat, high‑calorie meal.

Evidence Dimension	Effect of high-fat meal on oral pharmacokinetic exposure (AUC and Cmax)
Target Compound Data	AUC₀₋∞ GLSMR 99.5% (90% CI 93.2–106.1%); Cmax GLSMR 84.9% (90% CI 74.0–97.3%); Tmax prolonged by 0.5 h
Comparator Or Baseline	Trametinib: AUC decreased by 24%, Cmax decreased by 70%, Tmax delayed by ~4 hours with high-fat meal (FDA label)
Quantified Difference	Luvometinib AUC change: −0.5% (not significant) vs trametinib AUC change: −24%. Luvometinib Cmax change: −15.1% vs trametinib Cmax change: −70%.
Conditions	Luvometinib: randomized open-label crossover, 8 mg single dose, fasted vs low-fat vs high-fat meals, healthy Chinese males. Trametinib: FDA label food-effect assessment, 2 mg single dose, high-fat high-calorie meal.

Why This Matters

Luvometinib's food-independent PK profile eliminates the need for fasting requirements that constrain trametinib administration, potentially improving patient compliance in chronic treatment settings and simplifying clinical trial protocol design.

• [1] Li J, et al. Effect of Food (Low and High Fat) on Pharmacokinetics of FCN-159, a Selective MEK Inhibitor, in Healthy Chinese Males. Adv Ther. 2023 Mar;40(3):1074-1086. doi:10.1007/s12325-022-02375-z. PMID: 36627544. View Source
• [2] MEKINIST (trametinib) prescribing information. Novartis Pharmaceuticals Corporation. Revised August 2023. Section 12.3: Pharmacokinetics—Food Effect. View Source

Population PK-Guided Pediatric Dosing

A population pharmacokinetic (PopPK) model was developed using 1,030 PK samples from 45 adult subjects across two clinical trials (NCT03932253 and NCT04954001), describing luvometinib disposition via a 2-compartment model with first-order linear elimination and delayed first-order absorption [1]. Body surface area (BSA), age, sex, albumin, total protein, and cancer type were identified as statistically significant covariates [1]. Simulations incorporating allometric scaling projected that a dose of 4 mg/m² QD with optimised BSA bin cutoffs would achieve steady-state exposure in children (2–17 years) approximating adult exposure at the RP2D of 8 mg QD, enabling rational fixed nominal dosing within each BSA bin [1]. The geometric mean terminal half-life in adults ranges from 29.9 to 56.9 hours, supporting once-daily dosing [1][2]. This model-based approach contrasts with several MEK inhibitors that entered paediatric trials without published PopPK-guided dose selection, introducing pharmacokinetic uncertainty in extrapolation from adult regimens.

PopPK Paediatric Dosing

Supporting evidence

2‑compartment PopPK model (1,030 samples); BSA‑based 4 mg/m² QD projects adult‑equivalent exposure; half‑life 29.9–56.9 h.

Supports model‑informed dose selection research context; reduces paediatric extrapolation uncertainty.

Allometric scaling from adult trials; BSA bin dosing validated.

Evidence Dimension	Availability and application of a population PK model to guide paediatric dose selection at regulatory submission stage
Target Compound Data	PopPK model validated; BSA-based paediatric dosing (4 mg/m² QD) projected to match adult exposure at 8 mg QD; half-life 29.9–56.9 h supporting QD administration
Comparator Or Baseline	Several MEK inhibitors (e.g., cobimetinib, binimetinib) lack published PopPK models for paediatric dose justification at comparable development stages
Quantified Difference	Not directly quantifiable across compounds; luvometinib's model-informed approach reduces paediatric dose-finding uncertainty
Conditions	PopPK analysis combining data from phase 1 trials in advanced melanoma and NF1 (adults); allometric scaling for paediatric projection

Why This Matters

Model-informed paediatric dose selection reduces the risk of suboptimal exposure or excess toxicity in vulnerable paediatric populations, providing scientific confidence for procurement decisions in paediatric oncology and rare disease programmes.

• [1] Zhang Y, et al. Population pharmacokinetics of FCN-159, a MEK1/2 inhibitor, in adult patients with advanced melanoma and neurofibromatosis type 1 (NF1) and model informed dosing recommendations for NF1 pediatrics. Front Pharmacol. 2023 Jan 23;14:1101991. doi:10.3389/fphar.2023.1101991. PMC9899833. View Source
• [2] Mao L, et al. A first-in-human, phase 1a dose-escalation study of the selective MEK1/2 inhibitor FCN-159 in patients with advanced NRAS-mutant melanoma. Eur J Cancer. 2022 Nov;175:125-135. doi:10.1016/j.ejca.2022.08.004. PMID: 36113242. View Source

Dual Approval for LCH and NF1 PN

In May 2025, luvometinib received NMPA approval for two distinct rare disease indications: (1) adult patients with Langerhans cell histiocytosis and histiocytic neoplasms, and (2) paediatric patients aged ≥2 years with NF1 who have symptomatic plexiform neurofibromas not amenable to complete resection [1]. This dual-indication approval in China is unique within the MEK inhibitor class: selumetinib is FDA/EMA-approved for paediatric NF1 PN but not for LCH; trametinib is approved for BRAF-mutant melanoma and NSCLC but not for NF1 PN or LCH as monotherapy; mirdametinib is FDA-approved for NF1 PN in adults and children but not for LCH; cobimetinib and binimetinib lack any approval in rare histiocytic disorders or NF1 PN [1]. Luvometinib was granted multiple breakthrough therapy and priority review designations by NMPA prior to approval [1].

Regulatory Indication Profile

Supporting evidence

NMPA approved (May 2025) for adult LCH/histiocytic neoplasms and paediatric NF1 PN (≥2 years).

Unique dual‑indication profile within MEK inhibitor class; relevant for procurement in approved territories.

Selumetinib, trametinib, mirdametinib, cobimetinib, binimetinib do not share this combined label.

Evidence Dimension	Regulatory approval status for LCH/histiocytic neoplasms and NF1-related plexiform neurofibromas
Target Compound Data	NMPA approved (May 2025) for adult LCH/histiocytic neoplasms AND paediatric NF1 PN (≥2 years)
Comparator Or Baseline	Selumetinib: NF1 PN only (FDA/EMA). Trametinib: BRAF-mutant melanoma, NSCLC (not LCH or NF1 PN). Mirdametinib: NF1 PN only (FDA). Cobimetinib/binimetinib: melanoma (not LCH or NF1 PN).
Quantified Difference	Luvometinib is the only MEK inhibitor with regulatory approval encompassing both LCH and NF1 PN indications in any jurisdiction
Conditions	Regulatory approval decisions by NMPA (China), FDA (USA), and EMA (Europe)

Why This Matters

For procurement in territories where luvometinib is approved and alternatives are not, or for organisations conducting multi-indication rare disease programmes, luvometinib's dual approval reduces the need for multiple vendor relationships and off-label use justifications.

• [1] Keam SJ. Luvometinib: First Approval. Drugs. 2025 Sep;85(9):1177-1183. doi:10.1007/s40265-025-02217-6. PMID: 40751881. View Source

Luvometinib Application Scenarios

Clinical Trials in Histiocytic Neoplasms

Investigators designing phase 2 or phase 3 trials in adult histiocytic neoplasms should consider luvometinib as a primary MEK inhibitor candidate, supported by the 82.8% ORR and 74.4% 12-month PFS rate demonstrated in the pivotal phase 2 study [1]. The heavily pre-treated patient population (86.2% prior systemic therapy, 27.6% ≥3 prior lines) and the absence of treatment-related discontinuations due to adverse events provide a robust efficacy-safety rationale that is numerically superior to published dabrafenib and dabrafenib-plus-trametinib outcomes in LCH [2].

Pediatric NF1 PN Management and Research

For paediatric NF1 PN programmes, luvometinib at the RP2D of 5 mg/m² once daily offers a 66.7% confirmed response rate—comparable to selumetinib's 66% and exceeding mirdametinib's 52%—with the practical advantage of once-daily rather than twice-daily dosing [1][2]. The population PK model-informed dosing strategy, validated across adult and paediatric populations, provides scientific justification for BSA-based dosing in children as young as 2 years [3].

Preclinical Studies with Food-Independent PK

Rodent and canine in vivo pharmacology studies benefit from luvometinib's food-independent PK profile, which minimises variability introduced by prandial state—a known confounder for trametinib, where high-fat meals reduce Cmax by 70% and AUC by 24% [1][2]. Additionally, luvometinib's longer preclinical half-life and higher dose-normalised AUC in rats and dogs, relative to trametinib, facilitate more consistent exposure in efficacy models [2].

Kinase Selectivity Profiling in MAPK Pathway

Researchers conducting comparative analyses of MEK inhibitor selectivity should include luvometinib alongside trametinib as a reference compound, given the >10-fold differential in selectivity for activated MEK1/2 [1]. This selectivity advantage, arising from structure-based optimisation of the trametinib scaffold, makes luvometinib a valuable tool compound for dissecting MEK-dependent vs MEK-independent signalling biology and for benchmarking novel MEK inhibitors in kinase panel screens [1].

Application

Selection Property

Validation Focus

Histiocytic neoplasm model studies

Endpoint response context (reported ORR in pre‑treated populations)

ORR and PFS endpoint review

NF1 PN paediatric research models

Once‑daily dosing and response rate context

Paediatric PN response endpoint review

Preclinical PK and exposure studies

Food‑independent systemic exposure profile

Fed/fasted exposure‑model comparability

MAPK pathway selectivity studies

MEK1/2 selectivity versus class reference

Kinase panel profiling and off‑target context

• [1] Cao XX, et al. EClinicalMedicine. 2025;88:102898. PMID: 41035796; Hu X, et al. Target Oncol. 2025. PMID: 41139346; Li J, et al. Adv Ther. 2023;40(3):1074-1086. PMID: 36627544; ClinicalTrials.gov NCT03932253; Lin S, et al. Cancer Res 2020;80(16 Suppl):Abstract 1951. View Source
• [2] Whitlock JA, et al. Blood Adv. 2023;7(15):3806-3815. PMID: 36884302; KOSELUGO (selumetinib) prescribing information, FDA 2020; MEKINIST (trametinib) prescribing information, FDA 2023; Lin S, et al. Cancer Res 2020;80(16 Suppl):Abstract 1951. View Source
• [3] Zhang Y, et al. Front Pharmacol. 2023;14:1101991. PMC9899833. View Source